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Compound of Interest

Compound Name: Modafiendz

Cat. No.: B593385

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-methyl-4,4-difluoromodafinil, also known by synonyms such as Modafiendz, N-
methylbisfluoromodafinil, and dehydroxyfluorafinil, is a synthetic N-methylated analog of
flmodafinil (CRL-40,940) and a bis-fluoro derivative of modafinil.[1][2][3] It is classified as a
nootropic agent and has been identified in products marketed as cognitive enhancers.[4][5]
Despite its availability through online vendors, N-methyl-4,4-difluoromodafinil has not been
approved for medical use and has a limited history of formal research into its pharmacological
and toxicological profile.[2] This guide provides a comprehensive overview of the current
technical knowledge regarding this compound, including its chemical properties, presumed
mechanism of action, and available analytical data.

Chemical and Physical Properties

N-methyl-4,4-difluoromodafinil is a synthetic molecule belonging to the benzhydryl class of
compounds.[2] Its structure is characterized by two 4-fluorophenyl rings attached to a central
carbon, which is also bonded to a sulfinylmethylacetamide group with a methyl substitution on
the amide nitrogen.
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Property Value Reference
2-[[bis(4-
IUPAC Name fluorophenyl)methyl]sulfinyl]-N-  [1]

methylacetamide

Molecular Formula C16H1sF2NO2S [1]
Molecular Weight 323.36 g/mol [3]
CAS Number 1613222-54-0 [1]
Appearance Neat solid [1]

) >98% (as an analytical
Purity _ [1]
reference material)

Synthesis

A specific, peer-reviewed synthesis protocol for N-methyl-4,4-difluoromodafinil is not readily
available in the scientific literature. However, its synthesis can be logically inferred from the
known synthesis of its parent compound, flmodafinil (CRL-40,940), followed by N-methylation
of the primary amide.

Proposed Synthetic Pathway

The synthesis would likely involve a two-step process:

o Synthesis of FImodafinil (2-[[bis(4-fluorophenyl)methyl]sulfinyl]Jacetamide): This would follow
a similar pathway to modafinil synthesis, starting with the appropriate fluorinated precursors.

o N-methylation of FImodafinil: The primary amide of flmodafinil would then be methylated to
yield N-methyl-4,4-difluoromodafinil.

Various methods for the N-methylation of primary amides have been described in the organic
chemistry literature.[6][7][8][9] A common approach involves the use of a methylating agent in
the presence of a base.

lllustrative Experimental Workflow
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The following diagram illustrates a plausible workflow for the synthesis and purification of N-
methyl-4,4-difluoromodafinil.
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Synthesis

Starting Materials:
- 4,4'-Difluorobenzhydrol
- Thioacetic acid derivative

;

Condensation Reaction

l

Intermediate:
2-[[bis(4-fluorophenyl)methyl]thio]acetic acid

l

Amidation

l

Flmodafinil
(CRL-40,940)

'

N-methylation
(e.g., Methyl iodide, base)

l

N-methyl-4,4-difluoromodafinil

Purification & Analysis

Purification
(e.g., Column Chromatography)

l

Structural Analysis
(NMR, MS)

erified Product

Pure N-methyl-4,4-difluoromodafinil
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Drug Action
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Analytical Workflow for N-methyl-4,4-difluoromodafinil in Supplements

Dietary Supplement Sample

:

Solvent Extraction
(Acetonitrile)

:

Dilution

:

LC Separation
(C18 Column)

:

HRMS Detection

:

Data Analysis
(Retention Time, Exact Mass, Fragmentation)

:

Quantification
(Standard Curve)

Concentration of
N-methyl-4,4-difluoromodafinil
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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